Cas no 9050-30-0 (Heparan Sulfate)

• Product Name: Heparan Sulfate
• CAS No: 9050-30-0
• MF: C₂₆H₃₉N₃O₃₉S₆
• MW: 1209.97456383705
• CID: 804965
• PubChem ID: 137699201
• Update Time: 2025-08-05

Heparan Sulfate Chemical and Physical Properties

Names and Identifiers

• Heparan N-sulfate
• heparan sulfate
• HEPARIN SULFATE
• Alpha-Idosane
• HHS 5
• Heparan sulphate
• Heparatan sulfate
• Heparitin
• Heparitin monosulfate
• N-Acetylheparan sulfate
• Suleparoid
• Tavidan
• Heparitin, sulfate
• azane;(3R,4R,5S,6R)-3-[(2S,3S,4R,5R)-5-[(2R,3S,4S,5R)-6-carboxylato-4-hydroxy-5-methoxy-3-sulfonatooxyoxan-2-yl]oxy-4-hydroxy-3-(sulfonatoamino)-6-(sulfonatooxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-6-[(3S,4R,5S,6R)-6-methoxy-5-(sulfonatoamino)-4-sulfonatooxy-2-(sulfonatooxymethyl)oxan-3-yl]oxyoxane-2-carboxylate
• Heparansulfate
• 9050-30-0
• XSIDRQZFWFCLLF-VYLUHDBLSA-F
• Heparan Sulfate

• Inchi： 1S/C26H44N2O39S6.H3N/c1-55-16-12(32)18(67-73(52,53)54)26(65-19(16)21(33)34)61-13-5(3-57-70(43,44)45)60-24(7(9(13)29)27-68(37,38)39)63-17-10(30)11(31)25(64-20(17)22(35)36)62-14-6(4-58-71(46,47)48)59-23(56-2)8(28-69(40,41)42)15(14)66-72(49,50)51;/h5-20,23-32H,3-4H2,1-2H3,(H,33,34)(H,35,36)(H,37,38,39)(H,40,41,42)(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);1H3/p-8/t5?,6?,7-,8-,9+,10+,11-,12-,13-,14-,15+,16+,17+,18-,19?,20?,23+,24-,25+,26+;/m0./s1
• InChI Key： XSIDRQZFWFCLLF-VYLUHDBLSA-F
• SMILES： S(N[C@@H]1[C@H](O[C@H]2C(C(=O)[O-])O[C@H]([C@H]([C@H]2O)O)O[C@H]2C(COS(=O)(=O)[O-])O[C@H]([C@H]([C@H]2OS(=O)(=O)[O-])NS(=O)(=O)[O-])OC)OC(COS(=O)(=O)[O-])[C@@H]([C@@H]1O)O[C@H]1[C@H]([C@H]([C@H](C(C(=O)[O-])O1)OC)O)OS(=O)(=O)[O-])(=O)(=O)[O-].N

Computed Properties

• Exact Mass: 1208.9484954g/mol
• Monoisotopic Mass: 1208.9484954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 42
• Heavy Atom Count: 74
• Rotatable Bond Count: 16
• Complexity: 2500
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 700Ų

Experimental Properties

• Color/Form: Solid powder, power
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:H2O : 47.1 mg/mL(Need ultrasonic and warming需要超声波和加热)
• Vapor Pressure: No data available

Heparan Sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Heparan Sulfate

Heparan Sulfate (CAS No. 9050-30-0): An Overview of Its Structure, Function, and Applications in Biomedical Research

Heparan Sulfate (HS) is a linear polysaccharide composed of repeating disaccharide units of D-glucosamine and D-glucuronic or L-iduronic acid. It is a member of the glycosaminoglycan (GAG) family and is widely distributed in the extracellular matrix and on the surface of various cell types. HS plays a crucial role in numerous biological processes, including cell signaling, tissue morphogenesis, and the regulation of protein-protein interactions. The unique structural features of HS, characterized by its variable sulfation patterns, contribute to its diverse biological functions and make it an important target in biomedical research.

The CAS Number 9050-30-0 for Heparan Sulfate serves as a unique identifier for this compound in chemical databases and literature. This standardized nomenclature ensures that researchers and scientists can accurately reference and communicate about HS across different studies and applications. The structural diversity of HS, which arises from variations in the degree and position of sulfation, allows it to interact with a wide range of proteins, including growth factors, cytokines, and enzymes. These interactions are essential for the regulation of various physiological processes.

Recent advancements in the understanding of Heparan Sulfate have shed light on its role in several diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions. For instance, HS has been shown to modulate the activity of vascular endothelial growth factor (VEGF), which is critical for angiogenesis. By binding to VEGF, HS can influence the formation of new blood vessels, making it a potential therapeutic target for anti-angiogenic treatments in cancer.

In addition to its role in angiogenesis, Heparan Sulfate is involved in the regulation of cell adhesion and migration. HS interacts with integrins and other adhesion molecules to facilitate cell-cell and cell-matrix interactions. These interactions are essential for tissue integrity and repair processes. Recent studies have also highlighted the importance of HS in the development and maintenance of neural tissues. HS has been shown to interact with neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which is crucial for neuronal survival and function.

The therapeutic potential of Heparan Sulfate has been explored in various preclinical models. For example, modified forms of HS have been developed to enhance drug delivery and improve the efficacy of therapeutic agents. These modified HS derivatives can be designed to target specific tissues or cells, thereby reducing systemic side effects. Additionally, HS-based therapies have shown promise in treating inflammatory conditions by modulating immune responses.

Despite its wide-ranging biological functions, the study of Heparan Sulfate presents several challenges due to its complex structure and heterogeneity. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the fine structural details of HS. These techniques allow researchers to characterize the sulfation patterns and other modifications that contribute to the functional diversity of HS.

In conclusion, Heparan Sulfate (CAS No. 9050-30-0) is a multifaceted biomolecule with significant implications for both basic research and clinical applications. Its role in cell signaling, tissue development, and disease pathogenesis makes it an important focus for ongoing investigations into new therapeutic strategies. As our understanding of HS continues to evolve, it is likely that new insights will emerge, further expanding its potential as a valuable tool in biomedical science.